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Compound of Interest

Compound Name: N-(2-Hydroxypropyl)morpholine

Cat. No.: B043313 Get Quote

For researchers, scientists, and professionals in drug development, precise chemical

identification is paramount. This technical guide provides a detailed overview of the synonyms

and alternative names for the compound N-(2-Hydroxypropyl)morpholine, ensuring clarity

and accuracy in scientific communication and procurement.

IUPAC Name
The systematic and internationally recognized name for this compound according to the

International Union of Pure and Applied Chemistry (IUPAC) is 1-morpholin-4-ylpropan-2-ol[1].

Common Synonyms and Alternative Names
N-(2-Hydroxypropyl)morpholine is known by a variety of names in commercial and scientific

literature. Understanding these different appellations is crucial for conducting comprehensive

literature searches and for identifying the compound from various chemical suppliers.

The most frequently encountered synonyms include:

1-Morpholino-2-propanol[2][3]

1-(4-Morpholinyl)-2-propanol[3]

4-(2-Hydroxypropyl)morpholine[4]

alpha-Methyl-4-morpholineethanol[3][4]
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N-(β-Hydroxypropyl)morpholine[4]

Additional, less common, but equally valid identifiers include:

(2-Hydroxypropyl)morpholine[5]

1-(4-MORPHOLINO)-2-PROPANOL[5]

1-morpholinopropan-2-ol[5]

1-N-Morpholino-2-propanol[4]

3-Morpholino-2-propanol[5]

4-Morpholineethanol, α-methyl-[4]

Alpha-methyl-4-morpholineethanol[4]

Chemical Identifiers
For unambiguous identification, a set of unique identifiers is assigned to each chemical

substance. These are essential for database searches and regulatory compliance.

Identifier Type Identifier

CAS Registry Number 2109-66-2[2][3][4][5][6]

EINECS Number 218-298-8[5]

PubChem CID 97957[2][3]

MDL Number MFCD00023378[2][3][6]

Molecular Information
A summary of the key molecular data for N-(2-Hydroxypropyl)morpholine is presented below.

This information is fundamental for stoichiometric calculations and analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C2109662
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1173442.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1173442.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1173442.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2109662
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1173442.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2109662
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2109662
https://www.chemimpex.com/products/43093
https://labsolu.ca/product/n-2-hydroxypropylmorpholine/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2109662
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1173442.htm
https://labproinc.com/products/n-2-hydroxypropylmorpholine-25ml-h0437-25ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1173442.htm
https://www.chemimpex.com/products/43093
https://labsolu.ca/product/n-2-hydroxypropylmorpholine/
https://www.chemimpex.com/products/43093
https://labsolu.ca/product/n-2-hydroxypropylmorpholine/
https://labproinc.com/products/n-2-hydroxypropylmorpholine-25ml-h0437-25ml
https://www.benchchem.com/product/b043313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C7H15NO2[2][3][4][5][6]

Molecular Weight 145.20 g/mol [3][5][6]

Canonical SMILES CC(CN1CCOCC1)O

InChI
InChI=1S/C7H15NO2/c1-7(9)6-8-2-4-10-5-3-

8/h7,9H,2-6H2,1H3[3][4]

InChIKey YAXQOLYGKLGQKA-UHFFFAOYSA-N[4]

Logical Relationship of Synonyms
The various synonyms for N-(2-Hydroxypropyl)morpholine can be categorized based on their

descriptive nature, highlighting different structural aspects of the molecule. The following

diagram illustrates the logical flow from the core morpholine structure to the specific isomeric

and substituted forms, leading to the different naming conventions.

Core Structure

Substituent

Combined Nomenclature

Morpholine

N-(2-Hydroxypropyl)morpholine

N-substitution

Hydroxypropyl

1-Morpholino-2-propanol

Systematic Naming

alpha-Methyl-4-morpholineethanol
Alternative Naming

Click to download full resolution via product page

Caption: Logical relationships of N-(2-Hydroxypropyl)morpholine nomenclature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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